Cas no 1805165-78-9 (6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde)

• Product Name: 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde
• CAS No: 1805165-78-9
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4864162
• Update Time: 2025-06-14

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-7-4(3-13)2-5(9)12-6(7)8(10)11/h2-3,8H,1H3
• InChI Key： GMLILSUUPSVPEL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805165-78-9)

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805165-78-9) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique brominated pyridine core with a difluoromethyl group and a methoxy substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its aldehyde functionality enables further derivatization, attracting significant interest in drug discovery and material science.

In recent years, the demand for fluorinated pyridine compounds like 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated heterocycles in drug design" or "pyridine aldehydes applications," reflecting its relevance in modern medicinal chemistry. The compound’s CAS No. 1805165-78-9 is often queried in databases for structure-activity relationship (SAR) studies.

The synthesis of 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde involves multi-step reactions, including halogenation and electrophilic substitution. Its difluoromethyl group is particularly noteworthy, as fluorination strategies are a hot topic in organic chemistry, with queries like "how to introduce difluoromethyl into pyridines" trending in academic forums. The compound’s methoxy and bromo substituents further enhance its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig.

From an industrial perspective, 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde is pivotal in developing crop protection agents and pharmaceutical intermediates. Searches for "pyridine-based agrochemicals" or "aldehyde derivatives in drug synthesis" highlight its cross-sectoral importance. The compound’s CAS No. 1805165-78-9 is frequently cited in patents related to kinase inhibitors and antifungal agents, underscoring its commercial potential.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing. Researchers often inquire about "spectroscopic data for brominated pyridines" or "stability of difluoromethyl aldehydes," emphasizing the need for robust quality control. Its crystalline form and solubility profile are also critical for formulation studies.

In conclusion, 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805165-78-9) represents a cutting-edge building block for innovation in life sciences. Its alignment with trends like "green fluorination methods" and "fragment-based drug discovery" ensures its continued relevance. As synthetic methodologies advance, this compound will remain a cornerstone in the quest for novel therapeutics and sustainable agrochemicals.